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Compound of Interest

Compound Name: TRIPOLI

CAS No.: 1317-95-9

Cat. No.: B1170413

Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions to help researchers, scientists, and drug development professionals reduce

the computational time of TRIPOLI-4® depletion calculations.

Troubleshooting Guide: High Computational Time in
Depletion Calculations
This guide provides a step-by-step approach to diagnosing and resolving long calculation times

in your TRIPOLI-4® depletion simulations.

Question: My TRIPOLI-4® depletion calculation is taking too long. What steps can I take to

reduce the computational time?

Answer:

To address high computational time in TRIPOLI-4® depletion calculations, follow this

troubleshooting workflow:
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Step 1: Tally & Nuclide Management

Step 2: Variance Reduction

Step 3: Calculation Scheme

Start: High Computational Time

Are you tallying a large number
of reaction rates?

Implement multi-group reaction rates
 for a specified list of nuclides.

Yes

Are you tracking an excessive
 number of nuclides?

No

Reduce the number of isotopes
 handled during the transport stage.

Yes

Is the problem related to deep
 penetration or complex shielding?

No

Utilize the INIPOND module for automatic
 importance map generation with the

 Exponential Transform method.

Yes

Ensure default VR techniques (implicit capture,
 splitting, Russian roulette) are active.

No

For highly complex shielding, consider
 advanced methods like CADIS (IDT+ET).

Is a full stochastic calculation
 necessary for the entire depletion?

Use a deterministic code (like COCONEUT)
 for burnup compositions and feed them

 into TRIPOLI-4® for specific points.

No

End: Optimized Calculation

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for reducing computational time.
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Frequently Asked Questions (FAQs)
Question: What are the primary factors contributing to long computation times in Monte Carlo

burnup codes like TRIPOLI-4®?

Answer: The main contributors to high computational time in Monte Carlo burnup calculations

are the large number of tallies, particularly reaction rates, and the extensive number of nuclides

that need to be managed during the transport stage.[1]

Question: How can I speed up the calculation of reaction rates?

Answer: To accelerate the calculation of reaction rates, you can utilize multi-group reaction

rates. This is constructed from the fine multi-group flux and the corresponding GENDF cross-

sections. You can specify a list of nuclides to which this speed-up technique applies.[1]

Question: Is it possible to reduce the number of isotopes in the simulation to save time?

Answer: Yes, you can reduce the number of isotopes that are handled during the transport

stage to decrease computational time.[1]

Question: What built-in variance reduction techniques does TRIPOLI-4® offer to improve

efficiency?

Answer: TRIPOLI-4® employs several variance reduction techniques by default, including

implicit capture, particle splitting, and Russian roulette, to ensure that particle transport is non-

analog.[2] For more complex problems, especially those involving deep penetration and

shielding, TRIPOLI-4® includes a specialized variance reduction module called INIPOND.[2]

The core of INIPOND is the Exponential Transform method, which uses an automatically pre-

calculated importance map.[2]

Question: Are there more advanced variance reduction methods for very complex shielding

problems?

Answer: Yes, for complex radiation transport situations with thick shielding, more advanced

variance-reduction methods are available and necessary to obtain accurate results in a

reasonable time.[3] One such method implemented in TRIPOLI-4® is the Consistent Adjoint-
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Driven Importance Sampling (CADIS) methodology.[3][4] This technique chains an adjoint flux

calculation, performed by the deterministic solver IDT, with the Monte Carlo calculation.[3]

Question: Can I use a hybrid approach with deterministic codes to speed up depletion

calculations?

Answer: Yes, a hybrid approach can be very effective. Deterministic calculation schemes, such

as COCONEUT, can be used for core equilibrium states and to export the fuel assembly

burnup compositions to Monte Carlo codes like TRIPOLI-4®. This allows for the biases and

uncertainties of the deterministic assumptions to be assessed with the more accurate, but

computationally expensive, Monte Carlo simulations for specific depleted configurations.

Comparison of Time Reduction Techniques
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Technique Description Best For

Multi-Group Reaction Rates

Uses multi-group cross-

sections to speed up the

tallying of reaction rates.

Simulations with a large

number of reaction rate tallies.

[1]

Nuclide Reduction

Decreases the number of

isotopes actively handled

during the transport simulation.

Cases where a large number

of nuclides with low impact are

being tracked.[1]

INIPOND (Exponential

Transform)

An automatic variance

reduction module that

generates an importance map

to guide particles towards

regions of interest.

Shielding configurations and

deep penetration problems.[2]

[3]

CADIS (IDT+ET)

An advanced variance

reduction method that uses a

deterministic adjoint flux

calculation to create a highly

effective importance map.

Complex radiation protection

configurations with very thick

shielding.[3]

Hybrid Deterministic-

Stochastic Scheme

Uses a faster deterministic

code to perform burnup

calculations and provides the

resulting material compositions

to TRIPOLI-4® for high-fidelity

analysis at specific points.

Long-term depletion

calculations and equilibrium

core assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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